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Compound of Interest

Compound Name: Sodium sulfamate
CAS No.: 26288-34-6
Cat. No.: B10853325
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of anhydrous
sodium sulfamate (NaNH2SOs). The information presented is collated from crystallographic
studies and is intended to serve as a core resource for researchers and professionals in the
fields of materials science, chemistry, and drug development.

Crystallographic Data Summary

The crystal structure of anhydrous sodium sulfamate has been determined by single-crystal
X-ray diffraction. The key crystallographic parameters are summarized in the table below.
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Parameter Value
Chemical Formula NaNH:SOs
Crystal System Orthorhombic
Space Group P212121

Unit Cell Dimensions a=5.506(2) A
b =12.449(3) A

c=15.672(4) A

a=pB=y=90°

Unit Cell Volume 1075.4(6) A3
Formula Units per Unit Cell (2) 12

Data Collection Temperature

Not specified in available literature.

Radiation Wavelength

Not specified, but likely Mo Ka (A=0.71073 A) or
Cu Ka (A\=1.54184 A) given the instrumentation.

Diffractometer

Enraf-Nonius CAD-4

Refinement Method

Full-matrix least-squares

Number of Unique Reflections

1560

Final R-value

0.0545

Atomic Coordinates

Not publicly available in searched databases.

Data sourced from Manickkavachagam & Rajaram, 1984.

Experimental Protocols

The following section details the likely experimental procedures for the synthesis and crystal

structure determination of sodium sulfamate, based on the instrumentation cited in the

literature and common crystallographic practices of the era.

Synthesis and Crystallization
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Anhydrous single crystals of sodium sulfamate suitable for X-ray diffraction can be prepared
by the slow evaporation of an aqueous solution of sodium sulfamate at room temperature.
The general synthesis of sodium sulfamate involves the neutralization of sulfamic acid with a
stoichiometric amount of sodium hydroxide or sodium carbonate.

Protocol for Crystallization:

o Prepare a saturated aqueous solution of sodium sulfamate at a slightly elevated
temperature (e.g., 40-50 °C) to ensure complete dissolution.

e Filter the hot solution to remove any insoluble impurities.
 Allow the solution to cool slowly to room temperature.

e Transfer the solution to a shallow dish or beaker and cover it with a perforated film (e.g.,
Parafilm with small pinholes) to allow for slow evaporation of the solvent.

» Store the container in a vibration-free environment at a constant temperature.

» Monitor the container for the formation of well-defined, transparent single crystals over a
period of several days to weeks.

e Once crystals of suitable size (typically 0.1-0.3 mm in each dimension) have formed, they
can be harvested for X-ray diffraction analysis.

Single-Crystal X-ray Diffraction Analysis

The determination of the crystal structure was performed using an Enraf-Nonius CAD-4
automated four-circle diffractometer.[1]

Detailed Methodology:

o Crystal Mounting: A suitable single crystal of sodium sulfamate was selected under a
polarizing microscope to ensure it was free of cracks and other defects. The crystal was
mounted on the tip of a glass fiber using a minimal amount of epoxy or a suitable adhesive.

e Data Collection:
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o The mounted crystal was placed on the goniometer head of the Enraf-Nonius CAD-4
diffractometer.

o The unit cell parameters and the orientation matrix were determined from an initial set of
25 centered reflections.

o Intensity data were collected over a hemisphere of the reciprocal space using a suitable
scan mode (e.g., w-26 scan). The scan speed and width would have been selected to
ensure accurate integration of the reflection intensities.

o The intensities of standard reflections were monitored periodically to check for crystal
decay during the data collection process.

Data Reduction:

o The raw diffraction data were processed to apply corrections for Lorentz and polarization
effects.

o An absorption correction was likely applied, although the specific method was not detailed
in the available literature.

o Equivalent reflections were merged to produce a set of unique reflections.

Structure Solution and Refinement:

[e]

The crystal structure was solved using direct methods, which are computational
techniques used to determine the initial phases of the structure factors.

o The positions of the non-hydrogen atoms were located from the initial electron density
map.

o The structure was then refined using a full-matrix least-squares method. The positions and
anisotropic thermal parameters of the non-hydrogen atoms were adjusted to minimize the
difference between the observed and calculated structure factors.

o Hydrogen atoms were located from a difference Fourier map.

o The final refinement converged to an R-value of 0.0545 for 1560 unique reflections.
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Visualizations

The following diagram illustrates the general experimental workflow for the crystal structure
analysis of sodium sulfamate.
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Caption: Experimental workflow for sodium sulfamate crystal structure analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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